Cas no 2171972-65-7 (2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol
• CAS No: 2171972-65-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6412089
• PubChem ID: 165587220
• Update Time: 2025-11-01

2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol
• EN300-1595726
• 2-[4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol
• 2171972-65-7

• Inchi： 1S/C11H20N4O/c1-7(2)11-9(5-12)13-14-15(11)6-10(16)8-3-4-8/h7-8,10,16H,3-6,12H2,1-2H3
• InChI Key： CWNKOHXZXHOBAT-UHFFFAOYSA-N
• SMILES： OC(CN1C(=C(CN)N=N1)C(C)C)C1CC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol

Introduction to 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol (CAS No. 2171972-65-7)

The compound 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol, identified by its CAS number 2171972-65-7, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This triterpenoid derivative exhibits a unique structural framework that combines a cyclopropyl group with a triazolyl moiety, alongside an aminomethyl substituent. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophores to enhance drug efficacy and reduce side effects. The structural features of 2-4-(aminomethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol make it an attractive candidate for further investigation. The cyclopropyl ring, known for its ability to improve metabolic stability and binding affinity, is juxtaposed with the triazolyl ring, which is often associated with bioactivity in various pharmacological contexts. Additionally, the aminomethyl group provides a site for further derivatization, enabling the creation of more complex and tailored derivatives.

In the realm of drug discovery, the synthesis and characterization of such compounds are critical steps toward understanding their potential therapeutic roles. The CAS number 2171972-65-7 serves as a unique identifier for this molecule, facilitating accurate documentation and communication within the scientific community. Researchers have been particularly interested in exploring its interactions with biological targets due to its structural complexity and novelty.

One of the most compelling aspects of 2-4-(aminomethyl)-5-(propan-2-y l)-1H -1 , 2 , 3 -triazol - 1 - yl - 1 - cyc lopropylethan - 1 - ol is its potential as a scaffold for developing new drugs. The combination of the cyclopropyl and triazolyl moieties suggests that it may exhibit properties similar to those of known bioactive compounds while also offering new mechanisms of action. This makes it a valuable candidate for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

Furthermore, the presence of the aminomethyl group in this molecule provides a versatile handle for further chemical modifications. This functionality can be used to attach various pharmacophores or to link the compound to other molecules, thereby expanding its potential applications in drug design. For instance, it could be conjugated with targeting ligands to enhance specificity or modified to improve solubility and bioavailability.

The CAS number 2171972 - 65 - 7 is essential in ensuring that researchers worldwide can accurately reference and reproduce experiments involving this compound. In academic and industrial settings, such identifiers are crucial for maintaining consistency in research data and publications. The systematic naming provided by CAS numbers helps to avoid confusion and ensures that all stakeholders are referring to the same chemical entity.

Recent studies have begun to explore the biological activity of 2 - 4 -(aminomethyl) - 5 -(propan - 2 - yl) - 1H - 1 , 2 , 3 -triazol - 1 - yl - 1 - cyclopropylethan - 1 - ol using both computational modeling and experimental approaches. Initial findings suggest that it may interact with several key enzymes and receptors involved in various disease pathways. For example, preliminary docking studies have indicated potential binding affinity with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases.

The structural motif of this compound also draws attention from the perspective of drug-like properties. The cyclopropyl ring enhances lipophilicity, which is generally favorable for membrane permeability and oral bioavailability. Meanwhile, the triazolyl ring contributes to hydrogen bonding capabilities, which are important for binding interactions with biological targets. These features collectively contribute to an optimized pharmacokinetic profile.

In addition to its potential as an active pharmaceutical ingredient (API), CAS no.2171972657 may also serve as an intermediate in the synthesis of more complex molecules. The availability of well-characterized starting materials like this compound can significantly streamline synthetic routes and reduce development costs in pharmaceutical manufacturing.

The role of computational chemistry has become increasingly prominent in the study of such complex molecules. Advanced computational methods allow researchers to predict properties such as solubility, metabolic stability, and binding affinity before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts toward optimizing both potency and pharmacokinetic profiles.

The aminomethyl group, being highly reactive, offers numerous possibilities for further functionalization. Researchers might explore modifications such as acylation or alkylation to alter its electronic properties or introduce new functionalities that could enhance biological activity or improve drug delivery systems.

As interest in natural product-inspired drug design grows, compounds like CAS no.2171972657 gain prominence due to their structural complexity and perceived biological relevance. The integration of diverse structural elements into a single molecule often leads to unexpected bioactivities that might not be predicted from individual components alone.

The synthesis strategies employed for preparing CAS no.2171972657 are also worth noting from a chemical standpoint. Given its intricate structure, multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and protection-deprotection strategies would likely be employed by chemists aiming to construct this molecule efficiently.

From an industrial perspective,CAS no .2171972657 represents an opportunity for innovation in drug development pipelines . Its unique structural features make it suitable for exploring novel therapeutic modalities , particularly where multitarget interaction is desired . Companies investing in research into such compounds may gain competitive advantages by identifying breakthrough treatments before competitors do .

The future directions for research on CAS no .2171972657 appear promising . Further biochemical characterization will be necessary to elucidate its exact mechanism(s) of action , while preclinical studies will determine its safety profile and efficacy against specific diseases . Collaborative efforts between academia , biotech firms , pharmaceutical companies could accelerate progress significantly .